S-phenyl cyclohexanecarbothioate

• Molecular Formula: C13H16OS
• Molecular Weight: 220.33 g/mol
• IUPAC Name: S-phenyl cyclohexanecarbothioate
• InChI: InChI=1S/C13H16OS/c14-13(11-7-3-1-4-8-11)15-12-9-5-2-6-10-12/h2,5-6,9-11H,1,3-4,7-8H2
• InChI Key: YDDAIPNDFFZIAR-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C(=O)SC2=CC=CC=C2

Description

S-phenyl cyclohexanecarbothioate is a useful research compound. Its molecular formula is C13H16OS and its molecular weight is 220.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Cyclohexanecarbonyl chloride (669 μL, 5.0 mmol) in 15 mL toluene was added to a solution of triethylamine (0.70 mL, 5.0 mmol) and thiophenol (0.51 mL, 5.0 mmol) in 10 mL toluene. Reaction monitoring was accomplished by TLC: iso-hexane/ethyl acetate 25:1, Rf=0.45. Workup yielded 1016 mg (92%) S-phenyl cyclohexanecarbothioate 8 as crystalline colourless solid.